Cas no 1185536-63-3 (3-chloro-6-(piperidin-4-yloxy)pyridazine)

• Product Name: 3-chloro-6-(piperidin-4-yloxy)pyridazine
• CAS No: 1185536-63-3
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• MDL: MFCD16713758
• CID: 1031823
• PubChem ID: 45787264
• Update Time: 2025-11-04

3-chloro-6-(piperidin-4-yloxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(piperidin-4-yloxy)pyridazine
• 3-Chloro-6-(4-piperidyloxy)pyridazine
• 3-chloro-6-piperidin-4-yloxypyridazine
• PubChem19297
• 3045AA
• TRA0036833
• SY008586
• 3-chloro-6-(piperidin-4-yloxy)pyridazine

• MDL： MFCD16713758
• Inchi： 1S/C9H12ClN3O/c10-8-1-2-9(13-12-8)14-7-3-5-11-6-4-7/h1-2,7,11H,3-6H2
• InChI Key： HZJIMSRPPBRERY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Topological Polar Surface Area: 47

Experimental Properties

• Boiling Point: 392.5±42.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-chloro-6-(piperidin-4-yloxy)pyridazine

Introduction to 3-chloro-6-(piperidin-4-yloxy)pyridazine (CAS No: 1185536-63-3)

3-chloro-6-(piperidin-4-yloxy)pyridazine, identified by its Chemical Abstracts Service (CAS) number 1185536-63-3, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural features and potential applications in drug discovery. The presence of both chloro and piperidino moieties in its framework suggests a versatile chemical profile, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The compound belongs to the pyridazine class of nitrogen-containing heterocycles, which are widely recognized for their biological activity. Pyridazines exhibit a broad spectrum of pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The introduction of a chloro substituent at the 3-position and an O-piperidinyl group at the 6-position in 3-chloro-6-(piperidin-4-yloxy)pyridazine introduces additional functional diversity, enabling further derivatization and optimization for specific biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The unique structural motif of 3-chloro-6-(piperidin-4-yloxy)pyridazine makes it an attractive candidate for designing PPI modulators. For instance, the piperidine ring can serve as a hinge-binding region, while the pyridazine core can interact with the target protein's binding pocket. This dual interaction potential has been exploited in several research endeavors to develop compounds with enhanced binding affinity and selectivity.

One of the most compelling aspects of 3-chloro-6-(piperidin-4-yloxy)pyridazine is its potential as a kinase inhibitor. Kinases are enzymes that phosphorylate other proteins, thereby regulating numerous cellular processes. Dysregulation of kinase activity is implicated in various cancers and inflammatory diseases. The chloro and piperidino substituents provide opportunities for hydrogen bonding and hydrophobic interactions with key residues in the kinase active site. Furthermore, the oxygen atom in the O-piperidinyl group can form hydrogen bonds with backbone amides or side chains of amino acids, enhancing the compound's binding efficacy.

Recent studies have demonstrated that derivatives of pyridazine have shown promising activity against tyrosine kinases, particularly those involved in cancer progression. For example, modifications at the 3-position with electron-withdrawing groups like chloro or fluoro have been shown to improve binding affinity by stabilizing negative charges on the enzyme's active site. Similarly, the introduction of polar functional groups such as hydroxyl or amine at the 4-position of the piperidine ring can enhance solubility and cell permeability, crucial factors for drug-like properties.

The synthesis of 3-chloro-6-(piperidin-4-yloxy)pyridazine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. The synthesis typically begins with the preparation of a pyridazine precursor followed by chlorination at the 3-position. Subsequent nucleophilic substitution with piperidine yields the desired O-piperidinyl ether linkage. Advanced techniques such as palladium-catalyzed cross-coupling reactions can be employed to achieve higher regioselectivity and yield.

In terms of pharmacokinetic properties, 3-chloro-6-(piperidin-4-yloxy)pyridazine exhibits moderate solubility in both water and organic solvents, making it suitable for formulation into various dosage forms. Preliminary pharmacokinetic studies suggest reasonable bioavailability and metabolic stability, although further investigations are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile. The compound's metabolic fate is likely influenced by cytochrome P450 enzymes, necessitating careful consideration during drug development.

The therapeutic potential of 3-chloro-6-(piperidin-4-yloxy)pyridazine extends beyond kinase inhibition. Its structural framework allows for further derivatization to target other enzyme families or receptors involved in disease pathways. For instance, modifications at the piperidine ring can enhance interactions with G-protein coupled receptors (GPCRs), which are implicated in neurological disorders such as depression and schizophrenia. Additionally, functionalization at the pyridazine core can improve interactions with ion channels or nuclear receptors.

Computational modeling has played a pivotal role in understanding the binding modes of 3-chloro-6-(piperidin-4-yloxy)pyridazine to biological targets. Molecular docking studies have revealed that this compound can effectively occupy pockets within kinases or other enzymes by leveraging its multiple interaction points. These studies not only predict binding affinities but also provide insights into optimal conformations for drug design. Virtual screening campaigns using large databases have identified novel analogs with enhanced potency and selectivity based on this scaffold.

The development of high-throughput screening (HTS) platforms has accelerated the discovery process for compounds like 3-chloro-6-(piperidin-4-yloxy)pyridazine by enabling rapid evaluation against large libraries of biological targets. HTS has been instrumental in identifying hits with promising activity against cancer cell lines or enzyme assays relevant to inflammatory diseases. Subsequent structure-activity relationship (SAR) studies refine these hits into lead compounds suitable for further optimization.

In conclusion,3-chloro-6-(piperidin-4-yloxy)pyridazine (CAS No: 1185536-63-3) represents a versatile pharmacophore with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing inhibitors targeting kinases and other enzymes involved in disease pathways. Ongoing research continues to explore its therapeutic applications through synthetic modifications and computational modeling efforts aimed at improving efficacy and selectivity.